2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 2-chloro-5-[[2-(5-nitropyridin-2-yl)sulfanylacetyl]amino]benzoic acid
• InChI: InChI=1S/C14H10ClN3O5S/c15-11-3-1-8(5-10(11)14(20)21)17-12(19)7-24-13-4-2-9(6-16-13)18(22)23/h1-6H,7H2,(H,17,19)(H,20,21)
• InChI Key: BFBDJUONVROQPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CSC2=NC=C(C=C2)[N+](=O)[O-])C(=O)O)Cl
• Molecular Formula: C14H10ClN3O5S
• Molecular Weight: 367.8 g/mol

Description

2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid, also known as Niflumic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for pain relief and inflammation reduction. It was first synthesized in the 1970s and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception. By inhibiting their production, 2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid reduces inflammation and pain.
Biochemical and Physiological Effects:
2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid in lab experiments is its well-established mechanism of action. This makes it a useful tool for studying the inflammatory response and pain perception. However, one limitation is that it can be toxic to certain cell types at high concentrations.

Future Directions

There are a number of potential future directions for research on 2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid. One area of interest is its potential application in the treatment of neurological disorders, such as Alzheimer's disease and multiple sclerosis. Another area of interest is its potential use in combination with other drugs for the treatment of cancer.
In conclusion, 2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid is a non-steroidal anti-inflammatory drug that has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties and has potential applications in the treatment of cystic fibrosis, cancer, and neurological disorders. Its well-established mechanism of action makes it a useful tool for studying the inflammatory response and pain perception. However, further research is needed to fully understand its potential applications and limitations.

Scientific Research Applications

2-chloro-5-({[(5-nitro-2-pyridinyl)thio]acetyl}amino)benzoic acid acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been found to have potential applications in the treatment of cystic fibrosis, cancer, and neurological disorders.